Cas no 1368670-50-1 (2-methyl-2-(4-methyl-1H-imidazol-1-yl)propanoic acid)

• Product Name: 2-methyl-2-(4-methyl-1H-imidazol-1-yl)propanoic acid
• CAS No: 1368670-50-1
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD21997144
• CID: 5237800
• PubChem ID: 82512104
• Update Time: 2026-03-08

2-methyl-2-(4-methyl-1H-imidazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-acetic acid, α,α,4-trimethyl-
• 2-methyl-2-(4-methyl-1H-imidazol-1-yl)propanoic acid

• MDL： MFCD21997144
• Inchi： 1S/C8H12N2O2/c1-6-4-10(5-9-6)8(2,3)7(11)12/h4-5H,1-3H3,(H,11,12)
• InChI Key： OSBUMVWSXVOZSJ-UHFFFAOYSA-N
• SMILES： C(N1C=C(C)N=C1)(C)(C)C(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-methyl-2-(4-methyl-1H-imidazol-1-yl)propanoic acid

Introduction to 2-methyl-2-(4-methyl-1H-imidazol-1-yl)propanoic acid (CAS No. 1368670-50-1) and Its Emerging Applications in Chemical Biology

2-methyl-2-(4-methyl-1H-imidazol-1-yl)propanoic acid, identified by the chemical identifier CAS No. 1368670-50-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazole derivatives, which are well-known for their broad spectrum of biological activities. The presence of a methyl group at the alpha position and an imidazole moiety at the beta position contributes to its distinctive chemical profile, making it a valuable scaffold for drug discovery and molecular research.

The structure of 2-methyl-2-(4-methyl-1H-imidazol-1-yl)propanoic acid features a propanoic acid backbone with modifications that enhance its interactability with biological targets. The imidazole ring, a heterocyclic structure containing nitrogen atoms, is known to exhibit favorable binding properties with enzymes and receptors, making it a common component in medicinal chemistry. The additional methyl groups further fine-tune its pharmacokinetic and pharmacodynamic characteristics, potentially improving solubility and metabolic stability.

In recent years, there has been growing interest in imidazole derivatives as pharmacophores due to their ability to modulate various biological pathways. Studies have demonstrated that compounds containing imidazole moieties can interact with a wide range of targets, including kinases, metalloproteinases, and ion channels. The specific substitution pattern in 2-methyl-2-(4-methyl-1H-imidazol-1-yl)propanoic acid suggests that it may possess inhibitory activity against certain enzymes or receptors, which could be exploited for therapeutic purposes.

One of the most promising areas of research involving 2-methyl-2-(4-methyl-1H-imidazol-1-yl)propanoic acid is its potential application in anticancer therapy. Imidazole-based compounds have shown efficacy in targeting cancer-related pathways, particularly those involving abnormal protein-protein interactions or metabolic dysregulation. Preliminary studies have indicated that this compound may inhibit the activity of specific kinases involved in tumor proliferation and survival. Additionally, its ability to cross the blood-brain barrier could make it a candidate for treating central nervous system tumors.

Another emerging field where 2-methyl-2-(4-methyl-1H-imidazol-1-yl)propanoic acid is being explored is neurodegenerative diseases. The imidazole ring's ability to interact with metal ions suggests that it could be used to modulate oxidative stress and neuroinflammation, both of which are key pathological mechanisms in conditions such as Alzheimer's disease and Parkinson's disease. Research is ongoing to evaluate whether this compound can prevent or slow down the progression of these diseases by targeting specific molecular pathways.

The synthesis of 2-methyl-2-(4-methyl-1H-imidazol-1-yl)propanoic acid presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it more feasible to produce this compound in sufficient quantities for research purposes. Techniques such as multi-step organic synthesis combined with catalytic processes have enabled chemists to achieve high yields and purity levels, facilitating further investigation into its biological activities.

In conclusion, 2-methyl-2-(4-methyl-1H-imidazol-1-yl)propanoic acid (CAS No. 1368670-50-1) represents a promising compound with diverse potential applications in chemical biology and medicine. Its unique structural features and biological interactions make it an attractive candidate for drug development against various diseases, including cancer and neurodegenerative disorders. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a significant role in future therapeutic strategies.